Cas no 2680689-12-5 (4-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid)

• Product Name: 4-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid
• CAS No: 2680689-12-5
• MF: C₁₈H₁₃F₂NO₄
• MW: 345.29693198204
• CID: 5622692
• PubChem ID: 165934614
• Update Time: 2025-06-07

4-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297792
• 2680689-12-5
• 4-{[(benzyloxy)carbonyl](prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid
• 4-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid

• Inchi： 1S/C18H13F2NO4/c1-2-8-21(18(24)25-11-12-6-4-3-5-7-12)16-14(19)9-13(17(22)23)10-15(16)20/h1,3-7,9-10H,8,11H2,(H,22,23)
• InChI Key： IRARWDMNWVISQS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1N(C(=O)OCC1C=CC=CC=1)CC#C)F

Computed Properties

• Exact Mass: 345.08126422g/mol
• Monoisotopic Mass: 345.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid

4-{(Benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No 2680689-12-5, known as 4-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzoic acid backbone with fluorine substituents and a complex side chain containing a propargyl group and a benzyloxycarbonyl (Cbz) protecting group.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the final product, making it more suitable for applications in drug discovery and material synthesis.

The structure of 4-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid is particularly intriguing due to its combination of electron-withdrawing groups (the fluorine atoms at positions 3 and 5) and the electron-rich propargyl group attached via an amide bond. This balance of electronic properties makes the compound highly versatile in its potential applications.

In terms of biological activity, studies have shown that this compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit cyclooxygenase (COX)-2, a key enzyme in inflammation and pain signaling. This finding underscores its potential as a lead compound for anti-inflammatory drug development.

Moreover, the presence of the propargyl group introduces additional functional diversity to this molecule. Recent studies have demonstrated that this group can undergo click chemistry reactions, enabling the creation of bioconjugates for targeted drug delivery systems. Such applications are particularly promising in the context of personalized medicine and nanotechnology.

The synthesis of 4-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid typically involves a multi-step process that begins with the preparation of the benzoic acid derivative followed by sequential introduction of the amide and protecting groups. The use of microwave-assisted synthesis has been shown to significantly accelerate this process while maintaining high yields and purity levels.

In addition to its biological applications, this compound has also found utility in materials science as a precursor for advanced polymers and coatings. Its unique electronic properties make it an ideal candidate for applications in organic electronics, where it can serve as a building block for semiconducting materials.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound further while exploring its potential applications in areas such as photovoltaics and sensors. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field, paving the way for new breakthroughs.

In conclusion, 4-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-3,5-difluorobenzoic acid represents a prime example of how cutting-edge synthetic chemistry can lead to molecules with diverse and impactful applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.